N-(3,4-dimethylphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-(1,3-dioxoisoindol-2-yl)propanamide
• InChI: InChI=1S/C19H18N2O3/c1-12-7-8-14(11-13(12)2)20-17(22)9-10-21-18(23)15-5-3-4-6-16(15)19(21)24/h3-8,11H,9-10H2,1-2H3,(H,20,22)
• InChI Key: MJBCIMRJKXNWNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C19H18N2O3
• DSSTOX Substance ID: DTXSID201321831
• Molecular Weight: 322.4 g/mol
• Solubility: 4.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 313267-27-5

Description

N-(3,4-dimethylphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as DPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPI has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Synthesis and Structure Analysis

• N-(3,4-dimethylphenyl)-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide and related compounds have been synthesized and analyzed for their crystal structures. For instance, Huang Ming-zhi et al. (2005) synthesized a related compound and determined its crystal structure using X-ray single crystal diffraction, revealing specific crystallographic parameters and demonstrating the successful synthesis of these compounds (Huang Ming-zhi et al., 2005).

Potential in Drug Development

• Although specific studies directly examining this compound are limited, related compounds have been evaluated for various biological activities. For instance, Ashok Penta et al. (2013) synthesized a series of analogs to assess their HIV-1 integrase inhibitory activity, although these molecules showed no inhibition in their study (Ashok Penta et al., 2013). Additionally, J. D. dos Santos et al. (2011) evaluated similar compounds for their genotoxicity in the context of sickle cell disease treatment, finding them to be non-genotoxic in vivo (J. D. dos Santos et al., 2011).

Antitumor Properties

• Some derivatives have been studied for their antitumor properties. R. Dubois et al. (1978) investigated the antitumor evaluation of closely related phosphonium salts, revealing significant activity in lymphocytic leukemia (R. Dubois et al., 1978).

Herbicidal Activity

• There has also been research into the herbicidal activity of similar compounds. For instance, Liu et al. (2008) synthesized a related compound and found it to be effective as a herbicide (Liu et al., 2008).

Chemical Transformations

• Ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate, a related compound, has been synthesized and undergone various transformations to afford different products, as studied by D. Bevk et al. (2001) (D. Bevk et al., 2001).